(2R,3S)-2-amino-3-hydroxy-3-phenylpropanoic acid

• IUPAC Name: (2R,3S)-2-amino-3-hydroxy-3-phenylpropanoic acid
• InChI: InChI=1S/C9H11NO3/c10-7(9(12)13)8(11)6-4-2-1-3-5-6/h1-5,7-8,11H,10H2,(H,12,13)/t7-,8+/m1/s1
• InChI Key: VHVGNTVUSQUXPS-SFYZADRCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(C(=O)O)N)O
• Isomeric SMILES: C1=CC=C(C=C1)[C@@H]([C@H](C(=O)O)N)O
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• CAS No.: 109120-55-0

Description

(2R,3S)-2-amino-3-hydroxy-3-phenylpropanoic acid, also known as this compound, is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Optical Resolution and Synthesis

• (2R,3S)-2-amino-3-hydroxy-3-phenylpropanoic acid has been synthesized via optical resolution using various resolving agents, highlighting its significance in stereochemistry and pharmaceutical synthesis (Shiraiwa et al., 2003).

Asymmetric Syntheses Techniques

• This compound has been prepared from enantiopure α-hydroxy-β-amino esters, demonstrating its role in the development of asymmetric synthesis methods, particularly for β-hydroxy-α-amino acids (Davies et al., 2013).

Application in Enzymatic Reactions

• The synthesis of various β-hydroxy-α,α-dialkyl-α-amino acids using threonine aldolases, where this compound is a key intermediate, illustrates its utility in enzymatic reactions for producing α-quaternary amino acids (Blesl et al., 2018).

In Computational Peptidology

• Computational studies have used variants of this compound to analyze molecular properties and structures in the context of antifungal tripeptides, demonstrating its relevance in computational chemistry and drug design (Flores-Holguín et al., 2019).

Role in Metabolite Analysis

• The compound's role as an intermediate in the biosynthesis of benzoic acid and salicylic acid, fundamental in plant biochemistry, has been explored, revealing its importance in metabolic pathways (Jarvis et al., 2000).

Mechanism of Action

Target of Action

Similar compounds such as isocitric acid are known to interact with enzymes like aconitate hydratase, nad-isocitrate dehydrogenase, nadp-isocitrate dehydrogenase, and isocitrate lyase .

Mode of Action

This interaction could potentially alter the function of the target enzymes, leading to changes in the biochemical pathways they are involved in .

Biochemical Pathways

Compounds like isocitric acid, which have similar structures, are intermediates in the tricarboxylic acid (tca) cycle, a crucial metabolic pathway in all aerobic organisms . Therefore, it’s plausible that (2R,3S)-2-amino-3-hydroxy-3-phenylpropanoic acid could also influence similar metabolic pathways.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other compounds can affect the compound’s stability and its interactions with its targets

Biochemical Analysis

Biochemical Properties

It is known that it can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and depends on the specific conditions of the biochemical environment .

Cellular Effects

It is believed to influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is thought to exert its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is limited .